Cas no 308292-81-1 (N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 308292-81-1
• MF: C₁₃H₉N₃O₃S₂
• MW: 319.358859777451
• CID: 6255983
• PubChem ID: 959112
• Update Time: 2025-06-12

N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 308292-81-1
• SR-01000004889
• AKOS002511638
• F0098-0410
• N-(6-methylbenzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• SR-01000004889-1

• Inchi： 1S/C13H9N3O3S2/c1-7-2-3-8-10(6-7)21-13(14-8)15-12(17)9-4-5-11(20-9)16(18)19/h2-6H,1H3,(H,14,15,17)
• InChI Key： LEMRQXQUXJROFZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C([N+](=O)[O-])S2)=O)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 319.00853350g/mol
• Monoisotopic Mass: 319.00853350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS No. 308292-81-1)

N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide, identified by its CAS number 308292-81-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both benzothiazole and nitrothiophene moieties in its framework suggests a rich chemical diversity that can be exploited for developing novel therapeutic agents.

The benzothiazole ring system is a well-known pharmacophore in medicinal chemistry, often found in a variety of bioactive molecules. Its structural features contribute to favorable interactions with biological targets, making it a valuable scaffold for drug design. In particular, the 6-methyl-1,3-benzothiazol-2-yl moiety introduces a methyl group at the 6-position of the benzothiazole ring, which can influence the electronic properties and metabolic stability of the compound. This modification can be strategically employed to enhance binding affinity or to modulate pharmacokinetic profiles.

The nitrothiophene component of N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide adds another layer of complexity to the molecule. Nitroaromatic compounds are known for their reactivity and biological activity, often serving as intermediates in the synthesis of more complex pharmacological agents. The nitro group at the 5-position of the thiophene ring can participate in various chemical transformations, including reduction to an amine or conversion to other functional groups, providing flexibility in further derivatization.

The carboxamide functional group at the 2-position of the thiophene ring further enhances the synthetic utility of this compound. Carboxamides are common motifs in pharmaceuticals, often contributing to solubility, bioavailability, and metabolic stability. The presence of this group suggests that N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide may exhibit favorable pharmacokinetic properties, making it a promising candidate for further development.

In recent years, there has been growing interest in heterocyclic compounds as potential therapeutic agents. The combination of benzothiazole and nitrothiophene moieties offers a unique structural profile that may interact with biological targets in novel ways. For instance, studies have shown that benzothiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Similarly, nitrothiophenes have been explored for their potential in treating neurological disorders and infectious diseases.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the benzothiazole and thiophene rings, followed by functional group interconversions such as nitration and carboxamide formation. Advanced techniques like palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents at desired positions within the molecule.

The biological activity of N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide has been investigated in several preclinical studies. These studies have focused on evaluating its interactions with various biological targets, including enzymes and receptors implicated in human diseases. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to cancer progression or inflammatory responses. Additionally, its structural features make it a candidate for developing kinase inhibitors or other targeted therapies.

The pharmacokinetic profile of N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide is another critical aspect that has been examined. In vitro studies have assessed its solubility, stability under various conditions, and metabolic degradation pathways. These findings are crucial for understanding how the compound behaves within biological systems and for optimizing its formulation for clinical use. Furthermore, computational modeling techniques have been employed to predict potential interactions between this molecule and biological targets at the atomic level.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural optimization strategies. N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide, with its complex heterocyclic architecture, exemplifies how structural diversity can be leveraged to discover new therapeutic agents. By modifying specific functional groups or introducing new moieties into the molecular framework, researchers can fine-tune the pharmacological properties of this compound to meet specific therapeutic needs.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS No. 308292-81-1)